3-(Difluoromethoxy)-4-fluoroaniline

• IUPAC Name: 3-(difluoromethoxy)-4-fluoroaniline
• InChI: InChI=1S/C7H6F3NO/c8-5-2-1-4(11)3-6(5)12-7(9)10/h1-3,7H,11H2
• InChI Key: LCUDKUYPTGBBSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)OC(F)F)F
• Molecular Formula: C7H6F3NO
• Molecular Weight: 177.12 g/mol
• CAS No.: 1214333-37-5

Description

3-(Difluoromethoxy)-4-fluoroaniline (CAS 1214333-37-5) is a fluorinated aniline derivative with the molecular formula C7H6F3NO and a molecular weight of 177.12 g/mol . This compound serves as a valuable building block in medicinal chemistry and drug discovery, particularly for the synthesis of more complex molecules. The incorporation of fluorine atoms and difluoromethoxy groups into organic compounds is a well-established strategy in pharmaceutical research, as these motifs can significantly improve the metabolic stability, lipophilicity, and bioavailability of drug candidates . As a substrate, it can be used to develop novel compounds with potential antibacterial and antibiofilm activities, as related trifluoro-aniline derivatives have demonstrated efficacy against pathogens like Vibrio species . Researchers utilize this chemical in the pursuit of new therapeutic agents, leveraging its structure to modulate the properties of lead compounds. This product is intended for research purposes and laboratory use only. It is not approved for diagnostic or therapeutic use in humans or animals. Please refer to the product's Safety Data Sheet for proper handling and storage information, which should be stored under an inert atmosphere at 2-8°C .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key properties of 3-(Difluoromethoxy)-4-fluoroaniline with related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Substituents
3-(Difluoromethoxy)-4-fluoroaniline	C₇H₆F₃NO	177.12	83190-01-6	-NH₂, -OCF₂H (3), -F (4)
4-(Difluoromethoxy)-3-fluoroaniline	C₇H₆F₃NO	177.12	1003865-65-3	-NH₂, -OCF₂H (4), -F (3)
3-(Difluoromethoxy)-4-methylaniline	C₈H₉F₂NO	173.16	264194-31-2	-NH₂, -OCF₂H (3), -CH₃ (4)
4-Fluoroaniline	C₆H₆FN	111.12	371-40-4	-NH₂, -F (4)
3-(Difluoromethoxy)aniline	C₇H₇F₂NO	159.13	15205-11-5	-NH₂, -OCF₂H (3)

Key Observations :

• Positional Isomerism : Swapping the difluoromethoxy and fluorine groups (e.g., 3- vs. 4-position) minimally affects molecular weight but significantly alters electronic properties. The 3-substituted difluoromethoxy group in the target compound creates a steric and electronic environment distinct from its 4-substituted isomer .
• Substituent Effects: Replacing the 4-fluoro group with a methyl group (as in 3-(Difluoromethoxy)-4-methylaniline) increases hydrophobicity (logP ~1.8 vs.
• Simpler Analogues : 4-Fluoroaniline lacks the difluoromethoxy group, resulting in lower molecular weight (111.12 g/mol) and higher reactivity in electrophilic substitution reactions due to reduced steric hindrance .

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 3-(Difluoromethoxy)-4-fluoroaniline, and what are the critical reaction parameters to consider?

• Methodology : The synthesis typically involves introducing a difluoromethoxy group onto a fluorinated aniline precursor. A nucleophilic substitution reaction using potassium carbonate (K₂CO₃) as a base in polar aprotic solvents like dimethylformamide (DMF) or acetonitrile is common. Reaction temperatures are maintained between 80–120°C to optimize yield while minimizing side reactions. Post-synthesis purification via column chromatography or recrystallization is critical to isolate the product from unreacted precursors or byproducts .
• Critical Parameters : Solvent selection, stoichiometry of fluorinating agents, reaction time, and temperature control to prevent decomposition of the difluoromethoxy group.

Q. How can researchers optimize the purification of 3-(Difluoromethoxy)-4-fluoroaniline to achieve high yields and purity?

• Methodology : Use a combination of solvent extraction (e.g., ethyl acetate/water) followed by silica gel chromatography with a gradient elution (hexane:ethyl acetate). Analytical techniques like HPLC or GC-MS should monitor purity. For industrial-scale applications, continuous flow reactors improve yield and reduce impurities .
• Key Metrics : Purity (>98% by NMR or HPLC), residual solvent levels (<0.1% by GC), and absence of unreacted aniline derivatives.

Advanced Research Questions

Q. What spectroscopic techniques are most effective for characterizing 3-(Difluoromethoxy)-4-fluoroaniline, and how can data contradictions be resolved?

• Methodology :

• ¹⁹F NMR : Identifies the difluoromethoxy (-OCF₂H) and fluorine substituents. Chemical shifts typically range between δ -55 to -60 ppm for -OCF₂H .
• ¹H/¹³C NMR : Resolves aromatic protons and carbons, with coupling constants (J values) critical for confirming substitution patterns.
• High-Resolution Mass Spectrometry (HRMS) : Confirms molecular formula (C₇H₆F₃NO).
  • Contradiction Resolution : Cross-validate with IR spectroscopy (C-F stretches at 1100–1250 cm⁻¹) and X-ray crystallography for absolute structural confirmation .

Q. How does the difluoromethoxy group in 3-(Difluoromethoxy)-4-fluoroaniline influence its reactivity in cross-coupling reactions compared to non-fluorinated analogs?

• Methodology : The electron-withdrawing nature of the difluoromethoxy group reduces electron density on the aromatic ring, slowing electrophilic substitution but enhancing stability in oxidative conditions. Compare reaction rates with methoxy- or hydroxy-substituted analogs in Suzuki-Miyaura couplings. Use DFT calculations to map electronic effects on transition states .
• Case Study : In SMYD2 inhibitor synthesis, the difluoromethoxy group improves metabolic stability compared to methoxy derivatives .

Q. What are the computational modeling strategies for predicting the biological activity of 3-(Difluoromethoxy)-4-fluoroaniline derivatives?

• Methodology :

• Molecular Docking : Simulate interactions with target proteins (e.g., enzymes or receptors) using software like AutoDock Vina.
• QSAR Models : Correlate substituent effects (e.g., Hammett σ values) with bioactivity data.
• Molecular Dynamics (MD) : Assess binding stability over time in simulated physiological conditions .

Q. How can researchers design experiments to assess the metabolic stability of 3-(Difluoromethoxy)-4-fluoroaniline in pharmacological studies?

• Methodology :

• In Vitro Assays : Incubate the compound with liver microsomes (human or rodent) and quantify parent compound degradation via LC-MS/MS.
• Metabolite Identification : Use high-resolution mass spectrometry (HRMS) to detect phase I/II metabolites.
• Comparative Analysis : Benchmark against structurally similar compounds to evaluate the impact of fluorine substitution on metabolic half-life (t₁/₂) .

Notes

• Advanced questions emphasize mechanistic insights, computational integration, and experimental design.
• Citations align with peer-reviewed literature (e.g., ) or authoritative industrial data ( ).